Cas no 32953-79-0 (R(-)-Fenoprofen)

• Product Name: R(-)-Fenoprofen
• CAS No: 32953-79-0
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• CID: 917431
• PubChem ID: 41097863
• Update Time: 2025-04-19

R(-)-Fenoprofen Chemical and Physical Properties

Names and Identifiers

• R(-)-Fenoprofen
• R-FENOPROFEN
• SCHEMBL4082
• (-)-Fenoprofen
• BENZENEACETIC ACID, .ALPHA.-METHYL-3-PHENOXY-, (R)-
• CHEMBL249244
• BENZENEACETIC ACID, .ALPHA.-METHYL-3-PHENOXY-, (.ALPHA.R)-
• Benzeneacetic acid, alpha-methyl-3-phenoxy-, (alphaR)-
• DTXSID60904651
• Q63390529
• Fenoprofen, (R)-
• S651283H42
• Benzeneacetic acid, alpha-methyl-3-phenoxy-, (R)-
• Hydratropic acid, m-phenoxy-, (-)-
• (R)-(-)-Fenoprofen
• (-)-2-(3-Phenoxyphenyl)propionic acid
• UNII-S651283H42
• (R)-Fenoprofen
• PFN
• 32953-79-0
• RDJGLLICXDHJDY-LLVKDONJSA-N
• NS00098949

• Inchi： 1S/C15H14O3/c1-11(15(16)17)12-6-5-9-14(10-12)18-13-7-3-2-4-8-13/h2-11H,1H3,(H,16,17)/t11-/m1/s1
• InChI Key： RDJGLLICXDHJDY-LLVKDONJSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=CC(=C1)[C@H](C(=O)O)C

Computed Properties

• Exact Mass: 242.094294304g/mol
• Monoisotopic Mass: 242.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų